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Compound of Interest

Compound Name: Rhein-13C6

Cat. No.: B563651 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Rhein, an anthraquinone compound found in several medicinal plants, exhibits a wide range of

pharmacological activities. To facilitate its study in complex biological matrices and for use in

pharmacokinetic and metabolic research, a stable isotope-labeled internal standard, Rhein-
13C6, is employed.[1] This application note provides detailed High-Performance Liquid

Chromatography (HPLC) and Mass Spectrometry (MS) methods for the characterization and

quantification of Rhein-13C6, ensuring its suitability as an internal standard for the accurate

analysis of unlabeled rhein.

Stable isotope-labeled (SIL) internal standards are crucial for quantitative bioanalysis using LC-

MS, as they help to correct for variability in sample preparation, chromatography, and

ionization.[2][3][4] Rhein-13C6, with six carbon-13 isotopes incorporated into its structure,

provides a distinct mass shift from the unlabeled rhein, allowing for its precise detection and

quantification.[1]

Quantitative Data Summary
The following tables summarize the typical performance characteristics of a UPLC-MS/MS

method for the quantification of rhein, which are applicable to the characterization of Rhein-
13C6 as an internal standard.
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Table 1: HPLC/UPLC-MS/MS Method Parameters for Rhein Analysis

Parameter Value

Chromatographic System UPLC-MS/MS

Column C18 column

Mobile Phase
Acetonitrile and 0.2% formic acid in water

(70:30, v/v)[5]

Flow Rate 0.4 mL/min

Injection Volume 10 µL

Column Temperature 25°C

Mass Spectrometer Triple Quadrupole (QQQ) or Q-TOF

Ionization Mode Electrospray Ionization (ESI), Negative Mode[5]

MRM Transition (Rhein) m/z 283.1 → 238.9[5]

MRM Transition (Rhein-13C6) m/z 289.1 → 244.9 (projected)

Table 2: Method Validation Parameters for Rhein Quantification

Parameter Typical Value

Linearity Range 1.0 - 8000.0 ng/mL[5]

Lower Limit of Quantification (LLOQ) 1.0 ng/mL[5]

Intra-day Precision (RSD) < 4.65%[5]

Inter-day Precision (RSD) < 8.28%[5]

Accuracy Within ±15% of nominal concentration

Recovery > 85%

Experimental Protocols
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Stock Solution Preparation
Accurately weigh 1 mg of Rhein-13C6 reference standard.

Dissolve the standard in 1 mL of methanol to prepare a 1 mg/mL stock solution.

Store the stock solution at -20°C.

Prepare working solutions by diluting the stock solution with methanol:water (1:1, v/v) to the

desired concentrations for calibration curves and quality control samples.

Sample Preparation from Plasma
This protocol describes a protein precipitation method for extracting rhein and Rhein-13C6
from plasma samples.

Pipette 100 µL of plasma into a 1.5 mL microcentrifuge tube.

Add 20 µL of the Rhein-13C6 internal standard working solution.

Add 300 µL of ice-cold acetonitrile to precipitate the plasma proteins.

Vortex the mixture for 1 minute.

Centrifuge the tubes at 13,000 rpm for 10 minutes at 4°C.

Carefully transfer the supernatant to a clean tube.

Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

Vortex for 30 seconds and transfer to an HPLC vial for analysis.

HPLC-MS/MS Analysis
HPLC System: A UPLC system equipped with a C18 column (e.g., 2.1 x 100 mm, 1.7 µm).

Mobile Phase:
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Solvent A: 0.2% Formic acid in water

Solvent B: Acetonitrile

Gradient Elution:

0-1 min: 30% B

1-5 min: 30% to 90% B

5-6 min: 90% B

6-6.1 min: 90% to 30% B

6.1-8 min: 30% B

Flow Rate: 0.4 mL/min.

Injection Volume: 10 µL.

Column Temperature: 25°C.

Mass Spectrometer: A triple quadrupole mass spectrometer operating in negative ion mode.

Ion Source Parameters:

Capillary Voltage: 3.0 kV

Source Temperature: 150°C

Desolvation Temperature: 350°C

Desolvation Gas Flow: 800 L/hr

MRM Transitions:

Rhein: m/z 283.1 → 238.9 (Quantifier), m/z 283.1 → 211.0 (Qualifier)

Rhein-13C6: m/z 289.1 → 244.9 (Quantifier), m/z 289.1 → 217.0 (Qualifier)
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Visualizations
Experimental Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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